Cas no 65735-15-1 (3-methylpyrazine-2-carbonitrile)

3-methylpyrazine-2-carbonitrile Properties

Names and Identifiers

• Pyrazinecarbonitrile, 3-methyl-
• 3-methylpyrazine-2-carbonitrile
• 2-CYANO-3-METHYLPYRAZINE
• 3-METHYL-2-PYRAZINECARBONITRILE
• 3-Methyl-pyrazin-2-carbonitril
• 3-methyl-pyrazine-2-carbonitrile
• Pyrazinecarbonitrile,3-methyl
• AT27460
• DTXSID30416039
• AB48635
• EN300-318415
• InChI=1/C6H5N3/c1-5-6(4-7)9-3-2-8-5/h2-3H,1H
• SCHEMBL4075559
• CS-0246175
• Z1198181979
• 65735-15-1
• FT-0704228
• AKOS006290278
• +Expand

• MDL： MFCD08705771
• InChIKey： JWZKFUUHTLGIEA-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5N3/c1-5-6(4-7)9-3-2-8-5/h2-3H,1H3
• SMILES： CC1=C(C#N)N=CC=N1

Computed Properties

• Exact Mass: 119.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.048347172g/mol
• Heavy Atom Count: 9
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• LogP: 0.65668
• PSA: 49.57000
• Boiling Point: 232.5±35.0 ºC (760 Torr),
• Flash Point: 92.4±11.1 ºC,
• Solubility: Slightly soluble (32 g/l) (25 º C),
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),

3-methylpyrazine-2-carbonitrile Security Information

3-methylpyrazine-2-carbonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%